Cas no 492-11-5 (Leucopterin)

Leucopterin is a naturally occurring pteridine pigment, chemically identified as 2-amino-6-(1,2-dihydroxypropyl)-4(1H)-pteridinone. It is prominently found in the wings of certain butterflies, contributing to their white coloration through light reflection and scattering. This compound exhibits notable stability under physiological conditions and demonstrates unique photophysical properties, making it of interest in biochemical and materials research. Its structure allows for potential applications in studying UV-protective mechanisms in organisms or as a model for bio-inspired optical materials. Leucopterin's purity and well-defined chemical characteristics facilitate reproducible experimental outcomes in studies involving pteridine derivatives.

Leucopterin structure

Product Name:Leucopterin

CAS No:492-11-5

MF:C₆H₅N₅O₃

MW:195.135599851608

CID:932268

PubChem ID:135403796

Update Time:2025-06-20

Leucopterin Chemical and Physical Properties

Names and Identifiers

- 2-amino-5,8-dihydro-4,6,7(3H)-Pteridinetrione
- 2-amino-5,8-dihydro-1H-pteridine-4,6,7-trione
- leucopterin
- 2-Amino-5,8-dihydro-3H-pteridin-4,6,7-trion
- 2-amino-5,8-dihydro-3H-pteridine-4,6,7-trione
- 2-aminopteridine-4,6,7-triol
- Leikopterin
- leucopterine
- Leukopterin
- SPBio_000434
- CHEBI:178010
- 54RIE2BQ10
- 2-aminopteridine-4,6,7(3H,5H,8H)-trione
- LEUCOPTERIN [MI]
- BSPBio_002402
- KBio2_004184
- SDCCGMLS-0066681.P001
- 2-amino-5,8-dihydropteridine-4,6,7(3H)-trione
- NSC-93740
- Spectrum2_000587
- CHEMBL3039245
- NS00031873
- CCG-38510
- AKOS006227881
- Spectrum4_001724
- NSC93740
- Spectrum_001136
- 6,7-dihydroxypterin
- NCIOpen2_001382
- KBioGR_002108
- DivK1c_006420
- 4,7(3H)-Pteridinetrione, 2-amino-5,8-dihydro-
- KBio2_006752
- 4,7(1H)-Pteridinetrione, 2-amino-5,8-dihydro-
- AKOS040752508
- 4,6,7(3H)-Pteridinetrione, 2-amino-5,8-dihydro-
- KBioSS_001616
- UNII-54RIE2BQ10
- 492-11-5
- SPECTRUM1500874
- KBio2_001616
- leucopterin (enol form)
- DTXSID00197707
- EINECS 207-747-3
- 2-Amino-4,6,7-trihydroxypyrimido(4,5-b)pyrazine
- 4,6,7(1H)-Pteridinetrione, 2-amino-5,8-dihydro-
- NSC 93740
- Spectrum3_000761
- 2-Amino-4,7-trihydroxypteridine
- KBio1_001364
- SCHEMBL968371
- 2-Amino-4,7-trihydroxypyrimido[4,5-b]pyrazine
- KBio3_001622
- CHEBI:178109
- Q1129509
- 2-amino-4,6,7-pteridinetriol
- SCHEMBL12948394
- 2-Amino-5,8-dihydro-4,6,7(1H)-pteridinetrione #
- Spectrum5_000488
- 2-Amino-4,6,7-trihydroxypyrimido[4,5-b]pyrazine
- SpecPlus_000324
- STL564458
- NCGC00095646-01
- 2-amino-3,4,5,6,7,8-hexahydropteridine-4,6,7-trione
- 2-Amino-4,6,7-trihydroxypteridine
- NCGC00095646-02
- Leucopterin
- Inchi： 1S/C6H5N5O3/c7-6-10-2-1(3(12)11-6)8-4(13)5(14)9-2/h(H,8,13)(H4,7,9,10,11,12,14)
- InChI Key： SFLOGVVDXPCWGR-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=C(N)N1)NC(C(N2)=O)=O

Computed Properties

Exact Mass: 195.03900
Monoisotopic Mass: 195.03923904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 421
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 126Å²

Experimental Properties

Density: 1.5875 (rough estimate)
Boiling Point: 331.78°C (rough estimate)
Refractive Index: 1.8500 (estimate)
PSA: 137.49000
LogP: -1.53690

Leucopterin Pricemore >>

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TRC	L330453-500mg	Leucopterin	492-11-5	500mg	110.00	2021-08-04
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